Cas no 85120-34-9 (2-(3,4-DIMETHYLCYCLOHEXYL)ACETIC ACID)

2-(3,4-Dimethylcyclohexyl)acetic acid is a cyclohexane derivative featuring a carboxylic acid functional group, making it a versatile intermediate in organic synthesis. Its structure, with two methyl substituents on the cyclohexyl ring, influences its steric and electronic properties, enhancing selectivity in reactions such as esterification or amidation. The compound's stability and moderate polarity make it suitable for applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its defined stereochemistry (if specified) can further refine its utility in chiral synthesis. This acid is typically handled under standard laboratory conditions, with compatibility in common organic solvents, offering practical advantages in process scalability and purification.
2-(3,4-DIMETHYLCYCLOHEXYL)ACETIC ACID structure
85120-34-9 structure
Product Name:2-(3,4-DIMETHYLCYCLOHEXYL)ACETIC ACID
CAS No:85120-34-9
MF:C10H18O2
MW:170.248723506927
CID:4660341
PubChem ID:20454248
Update Time:2025-06-26

2-(3,4-DIMETHYLCYCLOHEXYL)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneacetic acid, 3,4-dimethyl-
    • 2-(3,4-Dimethylcyclohexyl)acetic acid
    • 2-(3,4-DIMETHYLCYCLOHEXYL)ACETIC ACID
    • Inchi: 1S/C10H18O2/c1-7-3-4-9(5-8(7)2)6-10(11)12/h7-9H,3-6H2,1-2H3,(H,11,12)
    • InChI Key: NDLNYVBNKQVKIM-UHFFFAOYSA-N
    • SMILES: C1(CC(O)=O)CCC(C)C(C)C1

Computed Properties

  • Exact Mass: 170.130679813g/mol
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 2-(3,4-DIMETHYLCYCLOHEXYL)ACETIC ACID

Introduction to CAS No. 85120-34-9: 2-(3,4-DIMETHYLCYCLOHEXYL)ACETIC ACID

CAS No. 85120-34-9, also known as 2-(3,4-DIMETHYLCYCLOHEXYL)ACETIC ACID, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a cyclohexane ring substituted with two methyl groups at the 3 and 4 positions, connected to an acetic acid group via a methylene bridge.

The chemical structure of 2-(3,4-DIMETHYLCYCLOHEXYL)ACETIC ACID plays a crucial role in determining its physical and chemical properties. The cyclohexane ring provides a rigid framework, while the methyl substituents at the 3 and 4 positions introduce steric hindrance, which can influence the compound's reactivity and solubility. The acetic acid group adds acidity to the molecule, making it potentially useful in reactions involving nucleophilic attack or acid-base chemistry.

Recent studies have highlighted the potential of CAS No. 85120-34-9 in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing polymers with tailored mechanical properties. The compound's ability to undergo polymerization under specific conditions has been demonstrated in several laboratory settings, suggesting its utility in creating high-performance materials for applications such as aerospace and automotive industries.

In addition to its role in materials science, 2-(3,4-DIMETHYLCYCLOHEXYL)ACETIC ACID has shown promise in pharmaceutical research. Its structural features make it a potential candidate for drug delivery systems, where controlled release mechanisms are critical. Scientists have investigated its ability to form stable complexes with bioactive molecules, which could enhance drug efficacy and reduce side effects.

The synthesis of CAS No. 85120-34-9 involves a multi-step process that typically begins with the preparation of the cyclohexane derivative followed by functionalization with the acetic acid group. Recent advancements in catalytic methods have improved the efficiency of this synthesis pathway, reducing production costs and environmental impact.

From an environmental perspective, understanding the degradation pathways of 2-(3,4-DIMETHYLCYCLOHEXYL)ACETIC ACID is essential for assessing its ecological footprint. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound can undergo biodegradation, minimizing its persistence in natural ecosystems.

In conclusion, CAS No. 85120-34-9, or 2-(3,4-DIMETHYLCYCLOHEXYL)ACETIC ACID, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological innovations.

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